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Compound of Interest

Compound Name: 4-Isopropyloctane

Cat. No.: B14544512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 4-isopropyloctane, a
branched alkane of interest in fuel research due to its potential to enhance combustion
properties. This document outlines a viable synthetic pathway, detailed experimental protocols,
and a summary of relevant physicochemical and fuel-related properties.

Introduction

Highly branched alkanes are desirable components in fuel formulations. In gasoline, they tend
to increase the octane number, leading to improved anti-knock characteristics. Conversely, in
diesel fuel, increased branching can lower the cetane number. The study of specific branched
alkanes like 4-isopropyloctane is crucial for understanding structure-property relationships
and for the development of advanced fuel blends.

Physicochemical Properties of 4-Isopropyloctane

A summary of the known physical and chemical properties of 4-isopropyloctane is presented
in Table 1. This data is essential for its handling, purification, and analysis.
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Property Value Reference
Molecular Formula Cl1H24 [1112]
Molecular Weight 156.31 g/mol [2]

Boiling Point 178 °C [3]

Density 0.753 g/mL [4]
Refractive Index 1.423 [4]

Proposed Synthesis of 4-Isopropyloctane

A robust and logical synthetic route for the preparation of 4-isopropyloctane involves a three-
step process, as illustrated in the workflow diagram below. The key steps are:

o Grignard Reaction: Synthesis of the tertiary alcohol, 4-isopropyloctan-4-ol, via the reaction of
a suitable Grignard reagent with a ketone.

o Dehydration: Elimination of water from the tertiary alcohol to form the corresponding alkene,

4-isopropyloctene.

o Hydrogenation: Saturation of the carbon-carbon double bond of the alkene to yield the final

product, 4-isopropyloctane.
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Step 1: Grignard Reaction
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Step 2: Dehydration
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Step 3: Hydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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